Cas no 717-72-6 (6-(Ethoxycarbonyl)-4-oxo-4H-pyran-2-carboxylic acid)

• Product name: 6-(Ethoxycarbonyl)-4-oxo-4H-pyran-2-carboxylic acid
• CAS No: 717-72-6
• MF: C₉H₈O₆
• MW: 212.15622
• CID: 1085032
• PubChem ID: 13082032

6-(Ethoxycarbonyl)-4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Ethoxycarbonyl)-4-oxo-4H-pyran-2-carboxylic acid
• 717-72-6
• 4H-Pyran-2-carboxylic acid, 6-ethoxycarbonyl-4-oxo-

• Inchi： InChI=1S/C9H8O6/c1-2-14-9(13)7-4-5(10)3-6(15-7)8(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： CSRCLVLXAXDGOS-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1cc(=O)cc(o1)C(O)=O

Computed Properties

• Exact Mass: 212.03208797g/mol
• Monoisotopic Mass: 212.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives